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This guide provides a comparative evaluation of the potential carcinogenic risk of N-Nitroso
Finerenone, a potential nitrosamine drug substance-related impurity (NDSRI) of the non-
steroidal mineralocorticoid receptor antagonist, Finerenone. As direct carcinogenicity data for
N-Nitroso Finerenone is not publicly available, this document synthesizes information on the
parent compound, the well-established risks of N-nitroso compounds, and standard
toxicological assessment workflows to build a predictive risk profile.

Comparative Toxicological Profiles

The carcinogenic potential of N-Nitroso Finerenone is best understood by comparing the
known profile of Finerenone with the general mechanisms of carcinogenicity associated with
the N-nitroso chemical class.

Finerenone: Based on regulatory assessments, Finerenone is considered non-genotoxic.[1] In
2-year carcinogenicity studies, Finerenone did not demonstrate carcinogenic potential in
female mice or in male and female rats.[1] An increase in benign Leydig cell adenomas was
observed in male mice at high exposure levels (26 times the unbound AUC in humans), a
finding often associated with rodent-specific mechanisms.[1] Clinical trial meta-analyses have
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found that Finerenone is not associated with an increased risk of overall tumors in patients,
although a potential link to an increased risk of malignant neoplasms in the urinary tract
warrants further investigation.[2][3]

N-Nitroso Compounds (General Class): N-nitroso compounds are a well-known "cohort of
concern” due to their mutagenic and carcinogenic properties.[4] Many are potent carcinogens
in animal studies and are reasonably anticipated to be human carcinogens.[4][5] Their
carcinogenic mechanism typically involves metabolic activation by cytochrome P450 (CYP)
enzymes.[5][6] This process, often through a-hydroxylation, leads to the formation of unstable
intermediates that decompose into highly reactive electrophilic diazonium ions.[5][7][8] These
ions can then alkylate DNA, forming DNA adducts that, if not repaired, can lead to mutations
and initiate carcinogenesis.[6][9]

N-Nitroso Finerenone (Predictive Evaluation): N-Nitroso Finerenone is the N-nitroso
derivative of the secondary amine present in the Finerenone structure.[10] Given the
established mechanism of N-nitroso compounds, it is predicted that N-Nitroso Finerenone
requires metabolic activation to exert genotoxic effects. The presence of the N-nitroso group
raises a structural alert for mutagenicity. Therefore, despite the non-genotoxic profile of the
parent drug, N-Nitroso Finerenone is presumed to be a potential mutagen and carcinogen
until proven otherwise through experimental testing. The U.S. FDA has set an Acceptable
Intake (Al) limit of 1500 ng/day for this specific impurity, categorizing it as a Potency Category 5
NDSRI.[10]

Standard Carcinogenicity Testing Workflow

The evaluation of a potential mutagenic impurity like N-Nitroso Finerenone follows a
structured workflow guided by international regulations, such as the ICH M7(R2) guideline.[11]
[12][13] This workflow aims to identify, characterize, and control impurities to limit potential
cancer risk.
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Standard workflow for assessing the carcinogenic potential of a pharmaceutical impurity.
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Key Experimental Protocols

A battery of tests is required to definitively evaluate the carcinogenic potential of N-Nitroso
Finerenone. Below are protocols for two foundational assays.

This assay is a primary screen for point mutations and is recommended by the ICH M7
guideline.[14] For N-nitrosamines, enhanced conditions are recommended to avoid false-
negative results.[15]

e Objective: To determine if N-Nitroso Finerenone can induce reverse mutations in histidine-
dependent strains of Salmonella typhimurium and E. coli.

e Test System:S. typhimurium strains (TA98, TA100, TA1535, TA1537) and E. coli strain WP2
uvrA (pKM101).[15]

e Methodology:

o Metabolic Activation: The test must be conducted with and without a metabolic activation
system (S9 mix). For nitrosamines, it is crucial to use S9 from both rat and hamster liver,
prepared from rodents treated with CYP enzyme inducers (e.g., phenobarbital and 3-
naphthoflavone).[15] A high concentration (30%) of S9 is recommended.[14][15]

o Assay Type: The pre-incubation method should be used with a recommended pre-
incubation time of 30 minutes.[15][16]

o Procedure:

Aliquots of the bacterial culture, the test substance at various concentrations, and the
S9 mix (or buffer for non-activation plates) are combined in a test tube.

The mixture is incubated at 37°C for 30 minutes.[16]

Molten top agar is added, and the contents are poured onto minimal glucose agar
plates.

Plates are incubated for 48-72 hours at 37°C.
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o Data Analysis: The number of revertant colonies per plate is counted. A positive result is
indicated by a concentration-dependent increase in revertant colonies compared to the
negative control.[17]

e Controls:
o Negative: Vehicle control (e.g., DMSO).

o Positive: Known mutagens specific to the bacterial strains, both requiring and not requiring
metabolic activation (e.g., N-nitrosodimethylamine (NDMA) for S9-dependent strains).

If the Ames test is positive, an in vivo test is required to assess genotoxicity in a mammalian
system, accounting for metabolic and pharmacokinetic factors.[18][19]

o Objective: To determine if N-Nitroso Finerenone induces chromosomal damage or damage
to the mitotic apparatus in the bone marrow erythroblasts of rodents.[19]

o Test System: Laboratory mice or rats of a recognized strain.[19][20]
o Methodology:

o Dosing: Animals (typically groups of 5-6 per sex) are administered N-Nitroso Finerenone
via a clinically relevant route at three dose levels, alongside vehicle (negative) and positive
control groups.[21] Doses are selected based on a preliminary range-finding study.

o Sample Collection: Bone marrow is typically harvested 24 and 48 hours after the final
dose.[19]

o Slide Preparation: Bone marrow cells are flushed, smeared onto microscope slides, and
stained (e.g., with Giemsa and May-Grinwald) to differentiate polychromatic erythrocytes
(PCEs) from normochromatic erythrocytes (NCES).

o Scoring: At least 4,000 PCEs per animal are scored for the presence of micronuclei.[21]
The ratio of PCEs to NCEs is also calculated to assess bone marrow toxicity.

o Data Analysis: A positive result is a statistically significant, dose-dependent increase in the
frequency of micronucleated PCEs in treated groups compared to the negative control.
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e Controls:
o Negative: Vehicle control.
o Positive: A known clastogen (e.g., cyclophosphamide).[19]

Quantitative Data Comparison (Hypothetical)

The following tables present hypothetical data to illustrate potential outcomes from the
described assays, comparing N-Nitroso Finerenone to the parent drug and appropriate
controls.

Table 1: Hypothetical Ames Test Results (Revertant Colonies/Plate, TA100 Strain)

With 30% Hamster

Compound Dose (p glplate ) Without S9 Mix .
S9 Mix

Vehicle Control 0 115 125
Finerenone 100 118 122
500 120 128
2500 112 119
N-Nitroso Finerenone 10 122 255
50 119 480
250 125 950
NDMA (Positive

10 110 890
Control)

*Indicates a positive

mutagenic response.

Table 2: Hypothetical In Vivo Micronucleus Test Results (Mice)
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% Micronucleated PCEs

Compound Dose (mg/kg) (Mean + SD)
Vehicle Control 0 0.18 £ 0.05
Finerenone 200 0.20 £ 0.06
N-Nitroso Finerenone 10 0.21 +0.07
50 0.45+0.10

100 0.85+0.15

Cyclophosphamide 40 1.55+0.25

Indicates a positive clastogenic

response.

Mechanistic Pathway of N-Nitroso Compound
Carcinogenicity

The carcinogenic action of N-nitroso compounds is initiated by metabolic activation leading to
DNA damage.
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Metabolic activation and DNA alkylation pathway for N-nitroso compounds.
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In conclusion, while Finerenone itself is non-genotoxic, the potential impurity N-Nitroso
Finerenone carries a structural alert for mutagenicity and is treated as a potential carcinogen.
Its risk profile must be established through a rigorous battery of genotoxicity tests as outlined in
regulatory guidelines. The provided experimental protocols and comparative data serve as a
framework for the necessary scientific evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. accessdata.fda.gov [accessdata.fda.gov]

2. researchgate.net [researchgate.net]

3. A comprehensive review of finerenone-a third-generation non-steroidal mineralocorticoid
receptor antagonist - PubMed [pubmed.ncbi.nim.nih.gov]

e 4. Estimated Cancer Risks Associated with Nitrosamine Contamination in Commonly Used
Medications - PMC [pmc.ncbi.nlm.nih.gov]

e 5. pubs.acs.org [pubs.acs.org]

e 6. impactfactor.org [impactfactor.org]

e 7. hesiglobal.org [hesiglobal.org]

¢ 8. Mechanisms of action of N-nitroso compounds. | Semantic Scholar [semanticscholar.org]
e 9. researchgate.net [researchgate.net]

e 10. veeprho.com [veeprho.com]

e 11. ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in
pharmaceuticals to limit potential carcinogenic risk - Scientific guideline | European
Medicines Agency (EMA) [ema.europa.eu]

e 12. ICH M7 Mutagenic Impurities Guidelines | Tox by Design [toxby.design]

¢ 13. ICH adopts M7(R2) guideline on mutagenic impurities to limit carcinogenic risk | RAPS
[raps.org]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b16091999/docs?utm_src=pdf-body#evaluating-the-carcinogenic-potential-of-n-nitroso-finerenone-a-comparative-guide
https://www.benchchem.com/product/b16091999/docs?utm_src=pdf-body#evaluating-the-carcinogenic-potential-of-n-nitroso-finerenone-a-comparative-guide
https://www.benchchem.com/product/b16091999?utm_src=pdf-custom-synthesis#bc-rfq
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2021/215341Orig1s000OtherR.pdf
https://www.researchgate.net/publication/377722565_Tumor_risks_of_finerenone_in_patients_with_type_2_diabetes_mellitus_complicated_with_chronic_kidney_disease_a_meta-analysis_and_systematic_review_of_randomized_controlled_trials
https://pubmed.ncbi.nlm.nih.gov/39376623/
https://pubmed.ncbi.nlm.nih.gov/39376623/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8467924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8467924/
https://pubs.acs.org/doi/10.1021/acs.joc.0c02774
http://impactfactor.org/PDF/IJTPR/6/IJTPR,Vol6,Issue4,Article7.pdf
https://hesiglobal.org/wp-content/uploads/2024/10/Snodin-et-al-2024-mechanisms-of-nitrosamine-mutagenicity-and-their-relationship-to-rodent-carcinogenic-potency.pdf
https://www.semanticscholar.org/paper/Mechanisms-of-action-of-N-nitroso-compounds.-Mc/e58b7742a877d02b25504867ed01ece47b44f991
https://www.researchgate.net/publication/287956626_A_review_on_mechanism_of_nitrosamine_formation_metabolism_and_toxicity_in_in_vivo
https://veeprho.com/impurities/n-nitroso-finerenone/
https://www.ema.europa.eu/en/ich-m7-assessment-control-dna-reactive-mutagenic-impurities-pharmaceuticals-limit-potential-carcinogenic-risk-scientific-guideline
https://www.ema.europa.eu/en/ich-m7-assessment-control-dna-reactive-mutagenic-impurities-pharmaceuticals-limit-potential-carcinogenic-risk-scientific-guideline
https://www.ema.europa.eu/en/ich-m7-assessment-control-dna-reactive-mutagenic-impurities-pharmaceuticals-limit-potential-carcinogenic-risk-scientific-guideline
https://www.toxby.design/toxicology-by-design/impurities-ra/ich/ich-m7-mutagenic-mutagenic-impurities-guideline-81
https://www.raps.org/news-and-articles/news-articles/2023/4/ich-adopts-m7r2-guideline-on-mutagenic-impurities
https://www.raps.org/news-and-articles/news-articles/2023/4/ich-adopts-m7r2-guideline-on-mutagenic-impurities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16091999?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e 14. Enhancing the Ames test for N-nitrosamines: Key findings from a multi-sector study —
Lhasa Limited [Ihasalimited.org]

e 15. ema.europa.eu [ema.europa.eu]
e 16. benchchem.com [benchchem.com]
e 17. iphasebiosci.com [iphasebiosci.com]

e 18. In vivo rodent micronucleus assay: protocol, conduct and data interpretation - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 19. nucro-technics.com [nucro-technics.com]

¢ 20. In Vivo Micronucleus Assay in Mouse Bone Marrow and Peripheral Blood | Springer
Nature Experiments [experiments.springernature.com]

e 21. inotiv.com [inotiv.com]

¢ To cite this document: BenchChem. [Evaluating the Carcinogenic Potential of N-Nitroso
Finerenone: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16091999/docs#evaluating-the-carcinogenic-
potential-of-n-nitroso-finerenone-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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